N-(4-chlorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14ClN3O4/c20-15-5-7-16(8-6-15)21-19(25)14-4-9-18(24)22(12-14)11-13-2-1-3-17(10-13)23(26)27/h1-10,12H,11H2,(H,21,25)
• InChI Key: UYGFERKHCKNYOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=CC2=O)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H14ClN3O4
• Molecular Weight: 383.8 g/mol
• CAS No.: 899741-39-0

Description

N-(4-chlorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, commonly known as Nitrendipine, is a dihydropyridine calcium channel blocker. It is widely used in scientific research for its potential as a therapeutic agent in various diseases. Nitrendipine has been found to have numerous biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Structural Activity Relationship (SAR)

Research has explored the synthesis and SAR of various pyridine derivatives, including those related to the specific compound , demonstrating their potential as human CB1 inverse agonists. These studies highlight the significance of structural modifications in enhancing the biological activity and selectivity of these compounds (Meurer et al., 2005). The methodical approach to synthesizing these derivatives provides a foundation for developing new therapeutic agents targeting cannabinoid receptors.

X-ray Diffraction and Molecular Structure

Further investigations into the derivatives of dihydropyridine carboxamides reveal insights into their molecular and crystal structures through X-ray diffraction. This research is crucial for understanding the molecular conformations and interactions that contribute to the compound's pharmacological properties. The detailed analysis of bond lengths, valence angles, and hydrogen bonding patterns helps in elucidating the structure-activity relationships that govern the biological efficacy of these compounds (Okul et al., 2019).

Antimicrobial and Antifungal Activity

The antimicrobial and antifungal evaluations of novel derivatives of 6-oxo-pyridine-3-carboxamide have shown significant biological activities. These studies indicate the potential of these compounds as broad-spectrum antibacterial and antifungal agents, with some derivatives displaying comparable or superior efficacy to established drugs like Ampicillin, Gentamicin, and Amphotericin B. The exploration of these compounds' antimicrobial properties opens avenues for the development of new treatments for infections resistant to current medications (El-Sehrawi et al., 2015).